Cas no 617-62-9 (2-Methylglutaric acid)

• Product Name: 2-Methylglutaric acid
• CAS No: 617-62-9
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 82745
• PubChem ID: 87573257
• Update Time: 2025-11-02

2-Methylglutaric acid Chemical and Physical Properties

Names and Identifiers

• 2-methylglutaric acid
• .α.-Methylglutaric acid
• Hydroperoxide,2-methylbutyl
• dl-α-Methylglutaric acid
• Glutaric acid, 2-methyl-
• α-Methylglutaric acid
• 2-Methylpentanedioic Acid
• alpha-Methylglutaric acid
• Pentanedioic acid, 2-methyl-
• 2-methyl-glutaric acid
• 2-Methylglutarate
• .alpha.-Methylglutaric acid
• NSC408456
• 2-methyl glutaric acid
• 2-methyl-pentanedioic acid
• AQYCMVICBNBXNA-UHFFFAOYSA-N
• 2-Methylpentanedioate
• a-Methylglutaric acid
• (2R)-2-methylpentanedioic acid
• a-Methylglutarate
• alpha-Methylg
• NSC5941
• HY-W017524
• AKOS025213151
• 2-METHYLGLUTARIC ACID, (+/-)-
• J-011539
• NCI60_003918
• NSC-408456
• UNII-U6769P7A6Y
• AQYCMVICBNBXNA-UHFFFAOYSA-
• Pentanedioic acid,2-methyl-
• U6769P7A6Y
• CHEMBL1971317
• 18069-17-5
• 2-Methylpentanedioic acid #
• 2-METHYLPENTANEDIOIC ACID, (+/-)-
• AKOS000277661
• EINECS 210-521-7
• DTXSID4021632
• InChI=1/C6H10O4/c1-4(6(9)10)2-3-5(7)8/h4H,2-3H2,1H3,(H,7,8)(H,9,10)
• NS00007361
• A853349
• dl-.alpha.-Methylglutaric acid
• (+-)-2-Methylglutaric acid
• CS-W018240
• FT-0613046
• 80C684B8-042B-4C69-AD48-DC2B43888084
• CAS-617-62-9
• SCHEMBL28750
• Q22329225
• AI3-23452
• SB44782
• M1300
• FT-0690326
• (R)-(+)-2-METHYLGLUTARICACID
• NSC 5941
• NCIOpen2_003777
• 7-CHLOROPERFLUOROHEPTANOYLCHLORIDE
• DTXCID001632
• SB45797
• CHEBI:68567
• D91481
• MFCD00002661
• 2-Methylglutaric acid, 98%
• 617-62-9
• alpha-Methylglutarate
• NSC-5941
• 2-Methylpentanedioicacid
• EC 210-521-7
• NCGC00258083-01
• FT-0613045
• NSC 408456
• NCGC00248678-01
• FT-0693608
• s6110
• Tox21_200529
• LMFA01170084
• (+/-)-2-methylglutaric acid
• ?-METHYLGLUTARIC ACID
• (S)-2-Methylpentanedioic acid
• 2-Methylglutaric acid

• MDL： MFCD00002661
• Inchi： 1S/C6H10O4/c1-4(6(9)10)2-3-5(7)8/h4H,2-3H2,1H3,(H,7,8)(H,9,10)
• InChI Key： AQYCMVICBNBXNA-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 146.0579
• Monoisotopic Mass: 146.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.246
• Melting Point: 75.0 to 79.0 deg-C
• Boiling Point: 205°C/20mmHg(lit.)
• Flash Point: 149℃
• Water Partition Coefficient: Soluble in water.
• PSA: 74.6
• LogP: 0.57190

2-Methylglutaric acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Other Chemical Reagents

Additional information on 2-Methylglutaric acid

Exploring the Versatile Applications and Properties of 2-Methylglutaric Acid (CAS No. 617-62-9)

2-Methylglutaric acid (CAS No. 617-62-9) is a dicarboxylic acid with significant industrial and research applications. This compound, also known as 2-methylpentanedioic acid, is a key intermediate in various chemical syntheses. Its molecular formula, C6H10O4, and unique structural properties make it valuable in pharmaceuticals, polymers, and specialty chemicals. As sustainability and green chemistry gain traction, 2-methylglutaric acid is increasingly studied for its role in biodegradable materials and eco-friendly processes.

The physical and chemical properties of 2-methylglutaric acid contribute to its diverse applications. With a melting point of approximately 80-82°C and solubility in water and organic solvents, this compound is versatile in formulation chemistry. Researchers are particularly interested in its potential as a building block for bio-based polymers, aligning with the global shift toward sustainable materials. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing key concerns in the chemical supply chain.

In the pharmaceutical industry, 2-methylglutaric acid serves as a precursor for several active pharmaceutical ingredients (APIs). Its structural similarity to naturally occurring metabolites allows for the development of novel drug candidates, particularly in metabolic disorder treatments. Recent studies explore its potential in drug delivery systems, where its carboxylic groups enable conjugation with therapeutic molecules. This application has gained attention in personalized medicine approaches, responding to growing patient demand for targeted therapies.

The industrial applications of 2-methylglutaric acid extend to the production of specialty esters and plasticizers. These derivatives improve the flexibility and durability of various materials while maintaining environmental compliance. As regulations on phthalates tighten globally, formulators are turning to alternatives like 2-methylglutarate-based compounds. The compound's compatibility with multiple resin systems makes it valuable in coatings, adhesives, and sealants - sectors experiencing rapid growth in construction and automotive industries.

Recent advancements in biocatalysis have opened new possibilities for 2-methylglutaric acid production. Enzymatic synthesis methods offer greener alternatives to traditional chemical processes, reducing energy consumption and waste generation. This aligns with the principles of circular economy that dominate current chemical industry discussions. Manufacturers investing in these technologies position themselves favorably in markets prioritizing sustainability certifications and low-carbon footprints.

Quality control measures for 2-methylglutaric acid (CAS No. 617-62-9) have evolved with analytical technology. Modern HPLC and GC-MS methods ensure high purity standards demanded by pharmaceutical and food-grade applications. The compound's shelf life and stability under various storage conditions are frequently researched topics, as evidenced by numerous queries in scientific databases. Proper handling guidelines emphasize maintaining dry, cool environments to preserve the material's integrity over extended periods.

Market trends indicate growing demand for 2-methylglutaric acid across Asia-Pacific regions, particularly in China and India's expanding chemical sectors. This growth correlates with increased research activity in biodegradable materials and green chemistry solutions. Industry reports highlight the compound's role in next-generation battery technologies, where it functions as an electrolyte additive - a hot topic in energy storage research. Such emerging applications demonstrate the compound's relevance in addressing contemporary technological challenges.

Regulatory compliance remains crucial for 2-methylglutaric acid manufacturers and users. The substance is generally recognized as safe for intended uses, with approvals from major regulatory bodies. However, evolving REACH regulations and chemical safety assessments require continuous monitoring. Many formulators search for updated safety data sheets (SDS) and handling recommendations, reflecting the industry's emphasis on workplace safety and environmental protection standards.

Future research directions for 2-methylglutaric acid focus on scaling sustainable production methods and exploring novel applications. The compound's potential in carbon capture technologies and renewable energy systems represents an exciting frontier. Academic institutions and corporate R&D departments are filing increasing numbers of patents involving 2-methylglutaric acid derivatives, signaling strong innovation potential. As circular economy models gain traction, this versatile dicarboxylic acid is poised to play a significant role in tomorrow's chemical landscape.